Cas no 2166991-22-4 ([3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol)

• Product Name: [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol
• CAS No: 2166991-22-4
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6167602
• PubChem ID: 165503759
• Update Time: 2025-07-22

[3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol
• 2166991-22-4
• EN300-1461249

• Inchi： 1S/C8H11F3N2O/c1-6-7(5-14)4-13(12-6)3-2-8(9,10)11/h4,14H,2-3,5H2,1H3
• InChI Key： IPFSLDUCSOMVII-UHFFFAOYSA-N
• SMILES： FC(CCN1C=C(CO)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol

Introduction to [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol (CAS No. 2166991-22-4)

[3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2166991-22-4, belongs to the pyrazole class of heterocyclic compounds. Pyrazoles are known for their diverse biological activities and have been widely studied for their potential applications in drug discovery. The unique structural features of [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol consists of a pyrazole ring substituted with a 3-methyl group and a 1-(3,3,3-trifluoropropyl) moiety. The presence of these functional groups contributes to the compound's distinct chemical properties and biological interactions. The trifluoropropyl group, in particular, introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets. This feature is particularly valuable in the design of drugs that require prolonged half-life and improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds with pyrazole cores due to their versatility in medicinal chemistry. [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol has been explored in several preclinical studies for its potential therapeutic effects. One of the most notable areas of research involves its application as an intermediate in the synthesis of bioactive molecules. The compound's ability to serve as a building block for more complex structures has made it a valuable tool in the pharmaceutical industry.

Recent studies have highlighted the biological activity of [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol in various disease models. For instance, research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The trifluoropropyl group plays a crucial role in modulating these interactions by influencing the electronic properties of the molecule. This has led to investigations into its potential use as an anti-inflammatory agent and an anticancer therapeutic.

The synthesis of [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of fluorinated compounds like this one underscores the importance of fluorine chemistry in modern drug development. Fluorine atoms can significantly alter the pharmacological properties of molecules, making them more effective and selective.

The pharmacological profile of [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol is still being thoroughly investigated. Initial studies have shown promising results in cell-based assays and animal models. These findings suggest that the compound may have therapeutic potential in treating conditions such as chronic inflammation and certain types of cancer. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

The development of new drugs is a complex process that involves extensive testing and validation. [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol represents an exciting advancement in this field due to its unique structure and potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical treatments. The combination of traditional medicinal chemistry principles with modern synthetic methodologies ensures that compounds like this one will continue to be explored for their therapeutic benefits.

In conclusion, [3-methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-4-yl]methanol (CAS No. 2166991-22-4) is a fascinating compound with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable asset for drug discovery efforts aimed at treating various diseases. As scientists continue to unravel its properties and applications, this compound is poised to contribute to advancements in medicine and healthcare.